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Get Quote

Zirconium stearate is a metal-organic compound classified as a metallic soap, with the chemical formula

C₇₂H₁₄₀ZrO₈ [1]. The table below summarizes its core properties and synthesis methods.

Property Category Details

IUPAC Name Zirconium(4+) octadecanoate [1]

Appearance White powder [1]

Molar Mass 1225.1 g/mol [1]

Safety (Flash Point) 162.4 °C (324.3 °F) [1]

Primary Synthesis
Method

Boiling stearic acid and sodium carbonate in water, then adding zirconium

oxychloride solution [1]

Alternative Synthesis Reacting zirconium nitrate with sodium oleate [1]

Key Applications Raw material for waterproofing, emulsion stabilizer, flattening agent in
coatings [1]

The structure of zirconium stearate involves a central zirconium atom coordinated by four stearate chains

[2] [3].
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Diagram of the zirconium stearate structure with a central zirconium atom coordinated to four stearate

chains.

Zirconium in Biological Contexts

While direct studies on zirconium stearate's biological activity are limited, research on zirconium ions

provides relevant insights.

Osteogenic Properties: Zirconium ions (from ZrCl₄ and ZrO(NO₃)₂) promoted proliferation and

differentiation of primary human osteoblasts (HOBs) at concentrations of 5-500 µM. This effect was

associated with up-regulation of BMP2 gene expression and activation of the BMP/SMAD signaling

pathway [4].

Coordination Chemistry for Medicine: Zirconium-89 (⁸⁹Zr) is a crucial radionuclide in immuno-PET

imaging. The chelator Desferrioxamine (DFO) is commonly used, but its complex with Zr⁴⁺ can have an

open, solvent-accessible structure. Research focuses on designing better chelators like 4HMS for more

stable, inert complexes [5] [6]. The table below compares these chelators.

Feature Desferrioxamine (DFO) 4HMS

Denticity Hexadentate (in principle) [5] Octadentate [5]

Zr⁴⁺
Coordination

Forms 1:1, 2:2, and 2:3 complexes in
solution; can leave Zr⁴⁺ exposed [5] [6]

More stable, closely packed structure
involving both hydroxamate groups and

water molecules [5]
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Feature Desferrioxamine (DFO) 4HMS

Stability (logβ) logβ for [ZrDFO]⁺ = 36.14 [6] Information not available in search results

Research Gaps and Future Directions

Available information has several gaps that require further investigation:

Direct Coordination Chemistry: Precise details on coordination geometry, bond lengths, and

thermodynamic stability of zirconium stearate are not available in the searched literature
Mechanistic Biological Data: No direct studies show zirconium stearate's behavior in biological

systems or its specific cellular signaling pathways
Drug Delivery Applicability: It is unclear if zirconium stearate itself can be utilized in drug

development, though zirconium's role in creating nanocarriers and Metal-Organic Frameworks (Zr-
MOFs) is established [7]

Suggested Research Strategies

To overcome the identified information gaps, you can:

Explore specialized chemistry databases like SciFinder or Reaxys for detailed structural studies on
zirconium stearate and related metal carboxylates

Investigate broader zirconium coordination chemistry with carboxylic acids to infer stearate
complex behavior

Consider alternative zirconium compounds with more established biological profiles, such as Zr-
MOFs or radiolabeled DFO complexes, for drug development applications [8] [7]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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